Cas no 1893408-55-3 (tert-butyl 3,3-Difluoro-4-hydroxy-5-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3,3-Difluoro-4-hydroxy-5-methylpiperidine-1-carboxylate
• CAS No: 1893408-55-3
• MF: C₁₁H₁₉F₂NO₃
• MW: 251.270270586014
• CID: 4631029
• PubChem ID: 118979005
• Update Time: 2024-11-06

tert-butyl 3,3-Difluoro-4-hydroxy-5-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-Difluoro-4-hydroxy-5-methylpiperidine-1-carboxylate
• 1-Boc-3,3-difluoro-4-hydroxy-5-methylpiperidine
• tert-butyl3,3-Difluoro-4-hydroxy-5-methylpiperidine-1-carboxylate
• DB-193495
• 1893408-55-3
• 3,3-Difluoro-4-hydroxy-5-methyl-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• CS-W001709
• SCHEMBL17630365
• PCFMVNMTIGNEJV-UHFFFAOYSA-N

• Inchi： 1S/C11H19F2NO3/c1-7-5-14(6-11(12,13)8(7)15)9(16)17-10(2,3)4/h7-8,15H,5-6H2,1-4H3
• InChI Key： PCFMVNMTIGNEJV-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)CC(C)C1O)F

Computed Properties

• Exact Mass: 251.13329979g/mol
• Monoisotopic Mass: 251.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8